Cas no 74056-00-1 (1,4-Bis(benzyloxy)cyclohexane)
1,4-Bis(benzyloxy)cyclohexane Chemical and Physical Properties
Names and Identifiers
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- 1,4-bis-benzyloxy-cyclohexane
- 1,4-Bis-benzyloxy-cyclohexan;
- 1,4-Bis(benzyloxy)cyclohexane
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- Inchi: 1S/C20H24O2/c1-3-7-17(8-4-1)15-21-19-11-13-20(14-12-19)22-16-18-9-5-2-6-10-18/h1-10,19-20H,11-16H2
- InChI Key: VPUVXJLDKQPOGL-UHFFFAOYSA-N
- SMILES: C1(OCC2=CC=CC=C2)CCC(OCC2=CC=CC=C2)CC1
Computed Properties
- Exact Mass: 296.17800
Experimental Properties
- PSA: 18.46000
- LogP: 4.73120
1,4-Bis(benzyloxy)cyclohexane Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1,4-Bis(benzyloxy)cyclohexane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B416195-500mg |
1,4-Bis(benzyloxy)cyclohexane |
74056-00-1 | 500mg |
$ 178.00 | 2023-04-18 | ||
| TRC | B416195-1g |
1,4-Bis(benzyloxy)cyclohexane |
74056-00-1 | 1g |
$ 333.00 | 2023-04-18 | ||
| TRC | B416195-2.5g |
1,4-Bis(benzyloxy)cyclohexane |
74056-00-1 | 2.5g |
$ 758.00 | 2023-04-18 | ||
| TRC | B416195-5g |
1,4-Bis(benzyloxy)cyclohexane |
74056-00-1 | 5g |
$ 1361.00 | 2023-04-18 |
1,4-Bis(benzyloxy)cyclohexane Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 1,4-Bis(benzyloxy)cyclohexane
Professional Introduction to 1,4-Bis(benzyloxy)cyclohexane (CAS No. 74056-00-1)
1,4-Bis(benzyloxy)cyclohexane, with the chemical formula C₁₄H₁₈O₂ and CAS number 74056-00-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in various chemical synthesis processes. The presence of two benzyloxy groups attached to a cyclohexane ring imparts specific reactivity and solubility characteristics that make it valuable for multiple industrial and research purposes.
The< strong>benzyloxy functional groups in 1,4-bis(benzyloxy)cyclohexane contribute to its ability to participate in various chemical reactions, including nucleophilic substitution and etherification processes. These reactions are pivotal in the synthesis of more complex molecules, particularly in the pharmaceutical industry where precise molecular modifications are often required. The cyclohexane ring itself provides a stable scaffold that can be further functionalized, making this compound a versatile intermediate in organic synthesis.
In recent years, there has been growing interest in the applications of 1,4-bis(benzyloxy)cyclohexane in drug development. Its structural motif is reminiscent of many bioactive molecules, suggesting potential utility as a building block for novel therapeutic agents. Researchers have been exploring its role in the synthesis of derivatives that exhibit pharmacological properties such as anti-inflammatory, analgesic, and even anticancer effects. The benzyloxy groups can be strategically modified or removed to tailor the compound's interactions with biological targets, enhancing its therapeutic potential.
The< strong>CAS number 74056-00-1 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and industrial applications. This standardized numbering system ensures that researchers worldwide can accurately reference and procure the material without ambiguity. The compound's stability under various storage conditions also makes it a practical choice for long-term projects and large-scale syntheses.
One of the most compelling aspects of 1,4-bis(benzyloxy)cyclohexane is its role as a precursor in the synthesis of more complex molecules. For instance, it can be used to create polymers with specific properties by undergoing polymerization reactions. These polymers may find applications in coatings, adhesives, or even biodegradable materials. The benzyloxy groups can also be replaced with other functional groups to create tailored materials with enhanced performance characteristics.
The pharmaceutical industry has been particularly keen on exploring the potential of 1,4-bis(benzyloxy)cyclohexane due to its structural similarity to known bioactive compounds. By leveraging computational chemistry and molecular modeling techniques, researchers can predict how modifications to this compound might affect its biological activity. This approach has led to several promising candidates for further development into new drugs.
In addition to its pharmaceutical applications, 1,4-bis(benzyloxy)cyclohexane has found utility in the field of materials science. Its ability to form stable complexes with other molecules makes it an excellent candidate for use as a ligand in catalytic systems. Such systems are crucial for facilitating various chemical reactions under mild conditions, thereby improving efficiency and reducing waste.
The synthesis of 1,4-bis(benzyloxy)cyclohexane typically involves the reaction of cyclohexanone with benzyl alcohol under controlled conditions. This reaction is often catalyzed by acidic or basic compounds to enhance yield and purity. The choice of catalyst can significantly influence the reaction outcome, making it important for chemists to carefully optimize these conditions for each specific application.
Recent advancements in green chemistry have also influenced how 1,4-bis(benzyloxy)cyclohexane is synthesized and utilized. Researchers are increasingly focusing on developing processes that minimize waste and reduce energy consumption. This aligns with broader efforts within the chemical industry to adopt more sustainable practices. By incorporating renewable feedstocks or using catalytic methods that require less energy, the environmental impact of producing this compound can be significantly reduced.
The< strong>structural flexibility of 1,4-bis(benzyloxy)cyclohexane allows it to adopt multiple conformations, which can influence its reactivity and interactions with other molecules. This property is particularly valuable in drug design, where the three-dimensional shape of a molecule plays a critical role in its biological activity. By manipulating the conformational landscape through chemical modifications, researchers can fine-tune the properties of derived compounds for optimal performance.
In conclusion, 1,4-bis(benzyloxy)cyclohexane (CAS No. 74056-00-1) is a multifaceted compound with significant potential across multiple industries. Its unique structure and reactivity make it a valuable intermediate in pharmaceutical synthesis, materials science, and catalysis. As research continues to uncover new applications for this molecule, its importance is likely to grow further. The ongoing development of innovative synthetic methods and green chemistry principles will ensure that this compound remains at the forefront of scientific discovery.
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